Cas no 3308-06-3 ( )

  structure
  structure
Product name: 
CAS No:3308-06-3
MF:C18H19N3O
MW:293.362963914871
CID:917575
PubChem ID:352793

  Chemical and Physical Properties

Names and Identifiers

    • AC1L712C; NSC527976; 2-phenyl-imidazo[1,2-a]pyridine-7-carboxylic acid diethylamide; 2-Phenyl-imidazo< 1,2-a> pyridin-7-carbonsaeure-diethylamid;
    • DTXSID80326437
    • NSC527976
    • NSC-527976
    • 3308-06-3
    •  
    • Inchi: InChI=1S/C18H19N3O/c1-3-20(4-2)18(22)15-10-11-21-13-16(19-17(21)12-15)14-8-6-5-7-9-14/h5-13H,3-4H2,1-2H3
    • InChI Key: ORURXMZSSASQTG-UHFFFAOYSA-N
    • SMILES: CCN(CC)C(=O)C1=CC2=NC(=CN2C=C1)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 293.15297
  • Monoisotopic Mass: 293.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 37.6Ų

Experimental Properties

  • PSA: 37.61

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